Cas no 1393540-46-9 (1-ethyl-1H-1,2,3-triazole-5-carbaldehyde)

• Product Name: 1-ethyl-1H-1,2,3-triazole-5-carbaldehyde
• CAS No: 1393540-46-9
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD22547854
• CID: 4596569
• PubChem ID: 72218191
• Update Time: 2024-03-01

1-ethyl-1H-1,2,3-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-1,2,3-triazole-5-carbaldehyde

• MDL： MFCD22547854
• Inchi： 1S/C5H7N3O/c1-2-8-5(4-9)3-6-7-8/h3-4H,2H2,1H3
• InChI Key： PVRKCRXASJKOHP-UHFFFAOYSA-N
• SMILES： N1(CC)C(C=O)=CN=N1

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes